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Compound of Interest

Compound Name: 2-Bromo-5-nitroaniline

Cat. No.: B076971

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and storage
conditions for 2-Bromo-5-nitroaniline. The information herein is intended to support the safe
and effective handling, storage, and use of this compound in research and development
settings.

Physicochemical Properties

A foundational understanding of the physicochemical properties of 2-Bromo-5-nitroaniline is
essential for comprehending its stability profile.

Property Value Reference
Molecular Formula CeHsBrN202 [1]
Molecular Weight 217.02 g/mol [1]

Light yellow to brown
Appearance _ [2]
crystalline powder

Melting Point 139-141 °C [3]

Solubility Slightly soluble in water. [3]
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Recommended Storage Conditions

To ensure the integrity and purity of 2-Bromo-5-nitroaniline, adherence to proper storage
conditions is critical. The following recommendations are based on information from safety data
sheets and chemical suppliers.

Condition Recommendation

Temperature Room temperature.[4]

Light Store in a dark place.[4]

Atmosphere Store under an inert atmosphere.[4]

Container Keep in a tightly closed container.[5]
Ventilation Store in a cool, dry, and well-ventilated area.[5]
Incompatibilities Keep away from strong oxidizing agents.[6]

Stability Profile and Potential Degradation Pathways

While specific quantitative stability data for 2-Bromo-5-nitroaniline is not extensively available
in the public domain, its chemical structure—an aromatic amine with nitro and bromo
substituents—provides insight into its potential degradation pathways. Aromatic nitro
compounds can be susceptible to degradation under various stress conditions.[7]

Hypothetical Degradation Pathways:

Based on the known reactivity of similar compounds, the following degradation pathways for 2-
Bromo-5-nitroaniline can be postulated:

» Hydrolysis: The amide linkage in nitroanilines can be susceptible to hydrolysis under acidic
or basic conditions, potentially leading to the formation of 2-bromo-5-nitrophenol.

o Photodegradation: Exposure to light, particularly UV radiation, can induce photochemical
reactions in aromatic nitro compounds. This may involve the reduction of the nitro group to
nitroso, hydroxylamino, or amino functionalities, or even ring cleavage.[8]
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o Thermal Degradation: At elevated temperatures, nitroaromatic compounds can undergo
decomposition. The presence of bromine may influence the degradation products, which
could include the release of hydrogen bromide.[9]

o Oxidative Degradation: Interaction with strong oxidizing agents can lead to the oxidation of
the aniline functional group and potentially the aromatic ring.

The following diagram illustrates a hypothetical degradation pathway for 2-Bromo-5-
nitroaniline.
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Caption: Hypothetical degradation pathways for 2-Bromo-5-nitroaniline.

Experimental Protocols for Stability Assessment

To experimentally determine the stability of 2-Bromo-5-nitroaniline, a forced degradation
study is recommended. This involves subjecting the compound to a variety of stress conditions
to identify potential degradation products and develop a stability-indicating analytical method.
The following are example protocols that would require validation for this specific compound.

Forced Degradation Study Protocol
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Objective: To generate potential degradation products of 2-Bromo-5-nitroaniline under various
stress conditions.

Methodology:

o Sample Preparation: Prepare a stock solution of 2-Bromo-5-nitroaniline in a suitable
solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

e Stress Conditions:

o Acid Hydrolysis: Mix the stock solution with an equal volume of 1N HCI. Heat at 80°C for
24 hours.

o Base Hydrolysis: Mix the stock solution with an equal volume of 1N NaOH. Heat at 80°C
for 24 hours.

o Oxidative Degradation: Mix the stock solution with an equal volume of 30% hydrogen
peroxide. Keep at room temperature for 24 hours.

o Thermal Degradation (Solid): Place the solid compound in an oven at 105°C for 48 hours.

o Photostability (Solid & Solution): Expose the solid compound and the stock solution to light
providing an overall illumination of not less than 1.2 million lux hours and an integrated
near ultraviolet energy of not less than 200 watt hours/square meter.

o Sample Analysis: Analyze the stressed samples, along with an unstressed control sample,
using a stability-indicating HPLC method.

The following diagram outlines the workflow for a forced degradation study.
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Forced Degradation Workflow
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Caption: Workflow for a forced degradation study.

Stability-Indicating HPLC Method

Objective: To develop a high-performance liquid chromatography (HPLC) method capable of
separating 2-Bromo-5-nitroaniline from its potential degradation products and impurities.

Example HPLC Parameters:
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Parameter Condition

Column C18, 4.6 x 150 mm, 5 um
Mobile Phase A 0.1% Phosphoric acid in Water
Mobile Phase B Acetonitrile

Gradient Time (min)

0

20

25

26

30

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection Wavelength 254 nm

Injection Volume 10 uL

Note: This method is a starting point and would require optimization and validation for the
specific application. The use of a photodiode array (PDA) detector is recommended for peak
purity analysis.

Conclusion

While 2-Bromo-5-nitroaniline is generally stable under recommended storage conditions, its
potential for degradation under stress should not be overlooked. This guide provides a
framework for its proper storage and for the design of stability studies. For critical applications,
it is imperative to perform experimental stability testing to establish a definitive shelf-life and to
identify and control any potential degradation products. The information and protocols
presented here serve as a valuable resource for researchers and professionals working with
this compound, ensuring its quality and integrity throughout the development lifecycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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